Cas no 117891-68-6 (2,4,5,6,7,8-hexahydro-3-Cycloheptapyrazolol)

• Product Name: 2,4,5,6,7,8-hexahydro-3-Cycloheptapyrazolol
• CAS No: 117891-68-6
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 131669
• PubChem ID: 12034715
• Update Time: 2025-04-19

2,4,5,6,7,8-hexahydro-3-Cycloheptapyrazolol Chemical and Physical Properties

Names and Identifiers

• 2,4,5,6,7,8-hexahydro-3-Cycloheptapyrazolol
• 3-Cycloheptapyrazolol, 2,4,5,6,7,8-hexahydro-
• 3-Cycloheptapyrazolol, 2,4,5,6,7,8-hexahydro-
• 117891-68-6
• AKOS014313486
• 2,4,5,6,7,8-hexahydro-1H-cyclohepta[c]pyrazol-3-one
• 2,4,5,6,7,8-Hexahydrocyclohepta[c]pyrazol-3-ol

• Inchi： 1S/C8H12N2O/c11-8-6-4-2-1-3-5-7(6)9-10-8/h1-5H2,(H2,9,10,11)
• InChI Key： QXVHMLFNQLFORJ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(CCCCC2)NN1

Computed Properties

• Exact Mass: 152.09506
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 48.91